Cas no 54632-18-7 (3-Amino-2-carbamoylpyrazine 1-oxide)

3-Amino-2-carbamoylpyrazine 1-oxide structure
54632-18-7 structure
Product Name:3-Amino-2-carbamoylpyrazine 1-oxide
CAS No:54632-18-7
MF:C5H6N4O2
MW:154.12673997879
CID:1040222
PubChem ID:15618940
Update Time:2025-04-20

3-Amino-2-carbamoylpyrazine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-carbamoylpyrazine 1-oxide
    • 3-amino-1-oxidopyrazin-1-ium-2-carboxamide
    • 2-Amino-3-carbamoylpyrazin-1-oxid
    • 3-amino-1-oxy-pyrazine-2-carboxylic acid amide
    • AGN-PC-00PZ44
    • AK-80766
    • ANW-68084
    • CTK8C2245
    • KB-234533
    • QC-1011
    • AKOS016007119
    • 54632-18-7
    • 3-Amino-1-oxo-1lambda~5~-pyrazine-2-carboxamide
    • DB-348018
    • DTXSID20575826
    • MDL: MFCD22493431
    • Inchi: 1S/C5H6N4O2/c6-4-3(5(7)10)8-1-2-9(4)11/h1-2H,6H2,(H2,7,10)
    • InChI Key: YOZGBBWPYOEAIS-UHFFFAOYSA-N
    • SMILES: NC(C1C(N)=[N+]([O-])C=CN=1)=O

Computed Properties

  • Exact Mass: 154.04907545g/mol
  • Monoisotopic Mass: 154.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 108Ų
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